Cas no 1479382-12-1 (3-(cycloheptylmethyl)azetidine)

3-(cycloheptylmethyl)azetidine structure
1479382-12-1 structure
Product Name:3-(cycloheptylmethyl)azetidine
CAS No:1479382-12-1
MF:C11H21N
MW:167.29114317894
CID:5841436
PubChem ID:65910487
Update Time:2024-01-13

3-(cycloheptylmethyl)azetidine Chemical and Physical Properties

Names and Identifiers

    • Azetidine, 3-(cycloheptylmethyl)-
    • 3-(Cycloheptylmethyl)azetidine
    • EN300-1847766
    • AKOS015251919
    • CS-0267549
    • 1479382-12-1
    • 3-(cycloheptylmethyl)azetidine
    • Inchi: 1S/C11H21N/c1-2-4-6-10(5-3-1)7-11-8-12-9-11/h10-12H,1-9H2
    • InChI Key: FWUHEXLXMKUIEX-UHFFFAOYSA-N
    • SMILES: N1CC(CC2CCCCCC2)C1

Computed Properties

  • Exact Mass: 167.167399674g/mol
  • Monoisotopic Mass: 167.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.905±0.06 g/cm3(Predicted)
  • Boiling Point: 238.6±8.0 °C(Predicted)
  • pka: 11.23±0.40(Predicted)

3-(cycloheptylmethyl)azetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1847766-0.05g
3-(cycloheptylmethyl)azetidine
1479382-12-1
0.05g
$888.0 2023-09-19
Enamine
EN300-1847766-0.1g
3-(cycloheptylmethyl)azetidine
1479382-12-1
0.1g
$930.0 2023-09-19
Enamine
EN300-1847766-0.25g
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0.25g
$972.0 2023-09-19
Enamine
EN300-1847766-0.5g
3-(cycloheptylmethyl)azetidine
1479382-12-1
0.5g
$1014.0 2023-09-19
Enamine
EN300-1847766-1.0g
3-(cycloheptylmethyl)azetidine
1479382-12-1
1g
$1299.0 2023-06-02
Enamine
EN300-1847766-2.5g
3-(cycloheptylmethyl)azetidine
1479382-12-1
2.5g
$2071.0 2023-09-19
Enamine
EN300-1847766-5.0g
3-(cycloheptylmethyl)azetidine
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5g
$3770.0 2023-06-02
Enamine
EN300-1847766-10.0g
3-(cycloheptylmethyl)azetidine
1479382-12-1
10g
$5590.0 2023-06-02
Enamine
EN300-1847766-1g
3-(cycloheptylmethyl)azetidine
1479382-12-1
1g
$1057.0 2023-09-19
Enamine
EN300-1847766-5g
3-(cycloheptylmethyl)azetidine
1479382-12-1
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$3065.0 2023-09-19
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